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Compound of Interest

Compound Name:
Methyl 3-

(benzylamino)propanoate

Cat. No.: B016535 Get Quote

An In-depth Technical Guide to Methyl 3-(benzylamino)propanoate

This technical guide provides a comprehensive overview of Methyl 3-
(benzylamino)propanoate, a key intermediate in various chemical syntheses. The document

is intended for researchers, scientists, and professionals in the field of drug development and

chemical manufacturing, offering detailed information on its chemical properties, synthesis, and

analytical characterization.

Chemical and Physical Properties
Methyl 3-(benzylamino)propanoate, also known as Methyl N-Benzyl-β-alaninate, is a

substituted β-amino acid ester. Its fundamental properties are summarized in the table below,

providing a quick reference for laboratory and research applications.
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Property Value

Molecular Formula C₁₁H₁₅NO₂[1][2]

Molecular Weight 193.24 g/mol [1][2]

CAS Number 23574-01-8[1]

Appearance Colorless to Yellow Oil[3]

Boiling Point 145-147°C at 7 mmHg[2]

Synonyms

Methyl 3-(N-benzylamino)propionate, 3-

(Benzylamino)propanoic Acid Methyl Ester, N-

Benzyl-β-alanine Methyl Ester[1][4]

Experimental Protocols
The synthesis of Methyl 3-(benzylamino)propanoate can be achieved through various

methods. A common and efficient approach is the Michael addition of benzylamine to methyl

acrylate. The following protocol is a generalized procedure based on established chemical

principles.

Synthesis via Michael Addition
Objective: To synthesize Methyl 3-(benzylamino)propanoate through the conjugate addition

of benzylamine to methyl acrylate.

Materials:

Methyl acrylate

Benzylamine

Methanol (or another suitable solvent)

12-Tungstophosphoric Acid (as a catalyst, optional)[3]

Dichloromethane (for extraction)
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Anhydrous sodium sulfate (for drying)

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve methyl

acrylate in methanol.

Reagent Addition: Slowly add an equimolar amount of benzylamine to the solution. If a

catalyst such as 12-tungstophosphoric acid is used, it should be added to the methyl acrylate

solution before the amine.[3]

Reaction Conditions: Stir the reaction mixture at room temperature. The reaction progress

can be monitored by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, remove the solvent under reduced pressure using a

rotary evaporator.

Extraction: Dissolve the residue in dichloromethane and wash with water to remove any

water-soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purification: The crude product can be further purified by column chromatography on silica

gel or by distillation under reduced pressure to obtain pure Methyl 3-
(benzylamino)propanoate as an oil.[3]

Characterization
The identity and purity of the synthesized Methyl 3-(benzylamino)propanoate can be

confirmed using various analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure. The characteristic peaks for Methyl 3-(benzylamino)propanoate in
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CDCl₃ are:

¹H NMR (CDCl₃): δ = 1.86 (s, 1H, NH), 2.48-2.51 (t, J = 6.8 Hz, 2H, CH₂), 2.85-2.88 (t, J =

6.8 Hz, 2H, CH₂), 3.67 (s, 3H, OCH₃), 3.77 (s, 2H, CH₂), 7.23-7.30 (m, 5H, Ph).[3]

¹³C NMR (CDCl₃): δ = 32.49, 49.08, 51.40, 58.23, 126.93, 128.11, 128.60, 138.87, 172.79.

[3]

Mass Spectrometry (MS): To confirm the molecular weight. The expected mass for the

protonated molecule [M+H]⁺ is m/z = 194.[3]

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the general workflow for the synthesis and subsequent

characterization of Methyl 3-(benzylamino)propanoate.
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Caption: Synthesis and characterization workflow for Methyl 3-(benzylamino)propanoate.

Applications in Research and Development
Methyl 3-(benzylamino)propanoate serves as a versatile building block in organic synthesis.

Its ethyl ester counterpart, Ethyl 3-(benzylamino)propanoate, is a known intermediate in the

synthesis of β-agonist prodrugs used in the treatment of conditions such as psoriasis.[5] This

suggests a potential role for the methyl ester in the development of novel therapeutic agents.

Additionally, derivatives of similar structures have been investigated for their antiproliferative
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activities against various cancer cell lines, indicating a possible application in oncology

research.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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